1-[(3-Methylphenoxy)acetyl]-4-(2,3,4-trimethoxybenzyl)piperazine

• Molecular Formula: C23H30N2O5
• Molecular Weight: 414.5 g/mol
• IUPAC Name: 2-(3-methylphenoxy)-1-[4-[(2,3,4-trimethoxyphenyl)methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C23H30N2O5/c1-17-6-5-7-19(14-17)30-16-21(26)25-12-10-24(11-13-25)15-18-8-9-20(27-2)23(29-4)22(18)28-3/h5-9,14H,10-13,15-16H2,1-4H3
• InChI Key: JHNQROZXMGCGPL-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC(=O)N2CCN(CC2)CC3=C(C(=C(C=C3)OC)OC)OC

Description

1-[(3-Methylphenoxy)acetyl]-4-(2,3,4-trimethoxybenzyl)piperazine is a novel compound that has gained significant interest in the scientific community due to its potential therapeutic applications. The compound's chemical structure consists of a piperazine ring attached to a benzyl group and a phenoxyacetyl group.

Mechanism of Action

The mechanism of action of 1-[(3-Methylphenoxy)acetyl]-4-(2,3,4-trimethoxybenzyl)piperazine involves the modulation of various neurotransmitters and receptors in the brain. The compound has been shown to bind to 5-HT1A receptors, which are involved in regulating anxiety and depression. The compound also acts as a dopamine receptor antagonist, which may have potential therapeutic applications in treating Parkinson's disease.
Biochemical and Physiological Effects:
1-[(3-Methylphenoxy)acetyl]-4-(2,3,4-trimethoxybenzyl)piperazine has been shown to have various biochemical and physiological effects. The compound has been shown to reduce cell proliferation in cancer cells and induce apoptosis. The compound has also been shown to have anxiolytic effects, reducing anxiety and depression in animal models.

Advantages and Limitations for Lab Experiments

1-[(3-Methylphenoxy)acetyl]-4-(2,3,4-trimethoxybenzyl)piperazine has several advantages in lab experiments. The compound is easy to synthesize and purify, making it readily available for research. The compound's ability to target specific receptors in the brain and other organs makes it a potential candidate for drug development. However, the compound's limitations include its potential toxicity and lack of long-term safety data.

Future Directions

For research on 1-[(3-Methylphenoxy)acetyl]-4-(2,3,4-trimethoxybenzyl)piperazine include exploring its potential therapeutic applications in treating various diseases, including cancer, epilepsy, and anxiety. Further studies are needed to understand the compound's mechanism of action and its effects on different neurotransmitters and receptors in the brain. Long-term safety data and toxicity studies are also needed to determine the compound's safety profile. Additionally, further research is needed to optimize the compound's pharmacokinetics and pharmacodynamics for drug development.

Synthesis Methods

The synthesis of 1-[(3-Methylphenoxy)acetyl]-4-(2,3,4-trimethoxybenzyl)piperazine involves the reaction between 1-(3-methylphenoxy)acetyl piperazine and 2,3,4-trimethoxybenzyl chloride in the presence of a base. The reaction yields the desired compound, which is then purified using chromatography techniques.

Scientific Research Applications

1-[(3-Methylphenoxy)acetyl]-4-(2,3,4-trimethoxybenzyl)piperazine has been extensively studied for its potential therapeutic applications. The compound has shown promising results in treating various diseases, including cancer, epilepsy, and anxiety. The compound's ability to target specific receptors in the brain and other organs makes it a potential candidate for drug development.